Purine-blended nanofiber woven flexible nanomats for SERS-based analyte detection†
Chemical Communications Pub Date: 2020-04-16 DOI: 10.1039/D0CC00648C
Abstract
Flexible and free-standing polymeric fibers, coupled with metal nanoparticles, present an excellent opportunity for highly sensitive surface-enhanced Raman scattering (SERS) spectroscopy-based detection platforms. Such host matrices are prepared by only a few preferred methods, followed by induction of metal nanoparticle aggregation in a protected environment to afford functional SERS platforms. We provide an interesting advance in this area by choosing a thiol-modified purine (L)–polymer blend, obtained through the electrospinning process, for directed decoration with gold nanoparticles. The described SERS purine-nanomat substrate enables the detection of uric acid, an important indicator of gout, preeclampsia, cardiovascular and kidney diseases, in aqueous solution up to 100 nM, with good stability and high sensitivity, offering superiority over existing techniques in terms of sensitivity and cost-effectiveness.

Recommended Literature
- [1] Conformational averaging in structural biology: issues, challenges and computational solutions†
- [2] Recent discovery of plant-derived anti-diabetic natural products
- [3] Analytical chemistry
- [4] The impact of environment and resonance effects on the site of protonation of aminobenzoic acid derivatives†
- [5] Back cover
- [6] Synthesis of γ-hydroxy-γ-perfluoroalkyl butenolides and exocyclic double bond butanolides via regioselective allylic alkylations of MBH carbonates with 2-perfluoroalkyl-oxazol-5(2H)-ones†
- [7] Polymer mask-weakening grain-boundary effect: towards high-performance organic thin-film transistors with mobility closing to 20 cm2 V−1 s−1†
- [8] A paper indicator for triple-modality sensing of nitrite based on colorimetric assay, Raman spectroscopy, and electron paramagnetic resonance spectroscopy†
- [9] Enhanced photocatalytic hydrogen generation from water by Ni(OH)2 loaded on Ni-doped δ-FeOOH nanoparticles obtained by one-step synthesis
- [10] Radiation-grafted anion-exchange membranes for CO2 electroreduction cells: an unexpected effect of using a lower excess of N-methylpiperidine in their fabrication†

Journal Name:Chemical Communications
Research Products
-
CAS no.: 19562-30-2
-
CAS no.: 15065-65-3
-
CAS no.: 110568-64-4
-
CAS no.: 14959-84-3